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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the development of experimental

formulations of Kresoxim-methyl, a broad-spectrum strobilurin fungicide. The following

sections detail the physicochemical properties of Kresoxim-methyl, protocols for developing

Suspension Concentrate (SC) and Water-Dispersible Granule (WG) formulations, and

methodologies for their characterization.

Physicochemical Properties of Kresoxim-methyl
A thorough understanding of the active ingredient's properties is crucial for formulation

development. Key physicochemical data for Kresoxim-methyl are summarized below.
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Property Value Reference

Molecular Formula C₁₈H₁₉NO₄ [1][2]

Molecular Weight 313.35 g/mol [1][2]

Physical State White crystalline solid [1][3]

Melting Point 97.2 - 102.5 °C [1][2][3]

Water Solubility 2.0 mg/L (20 °C) [1][4]

Solubility in Organic Solvents (

g/100 mL)

n-heptane: 0.17, Toluene: 11.1,

Dichloromethane: 93.9,

Methanol: 1.49, Acetone: 21.7,

Ethyl acetate: 12.3

[1]

LogP (octanol-water partition

coefficient)
3.40 [1][3]

Vapor Pressure 2.3 x 10⁻⁶ Pa (20 °C) [1][5]

Hydrolytic Stability (DT₅₀)
pH 5: 875 days, pH 7: 34 days,

pH 9: 0.29 days
[5][6][7]

Mechanism of Action: Inhibition of Mitochondrial
Respiration
Kresoxim-methyl belongs to the Quinone outside Inhibitor (QoI) class of fungicides.[8][9] Its

mode of action is the inhibition of mitochondrial respiration by blocking the electron transfer at

the Cytochrome bc1 complex (Complex III) of the mitochondrial electron transport chain.[1][4]

[10] This disruption of ATP synthesis ultimately leads to fungal cell death.[9][10]
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Caption: Mechanism of action of Kresoxim-methyl.

Experimental Formulation Protocols
The following protocols are provided as a starting point for the lab-scale development of

Kresoxim-methyl formulations. Optimization of the components and their concentrations will

be necessary to achieve desired formulation characteristics.

Suspension Concentrate (SC) Formulation
An SC is a stable dispersion of the active ingredient in an aqueous medium.

Materials:

Kresoxim-methyl (technical grade)

Wetting agent (e.g., Sodium dodecylbenzenesulfonate)

Dispersing agent (e.g., Lignosulfonate or a polymeric surfactant)

Antifreeze agent (e.g., Propylene glycol)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3119233?utm_src=pdf-body-img
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thickening agent (e.g., Xanthan gum)

Antifoaming agent (e.g., Silicone-based emulsion)

Biocide (e.g., Proxel GXL)

Distilled water

Protocol:

Preparation of the Aqueous Phase: In a beaker, add the required amount of distilled water,

followed by the antifreeze agent, biocide, wetting agent, and dispersing agent. Stir until all

components are fully dissolved.

Preparation of the Mill Base: While stirring the aqueous phase, slowly add the technical-

grade Kresoxim-methyl powder to form a slurry.

Wet Milling: Transfer the slurry to a bead mill. Mill the suspension until the desired particle

size distribution is achieved (typically D90 < 10 µm). Monitor the temperature during milling

to prevent degradation of the active ingredient.

Final Formulation: After milling, transfer the suspension to a mixing vessel. Slowly add the

pre-hydrated thickening agent while stirring to achieve the desired viscosity. Add the

antifoaming agent and continue to stir until a homogeneous suspension is obtained.

Water-Dispersible Granule (WG) Formulation
WGs are granular formulations that disintegrate and disperse in water to form a sprayable

suspension.

Materials:

Kresoxim-methyl (technical grade)

Wetting agent (e.g., Sodium lauryl sulfate)

Dispersing agent (e.g., Sodium lignosulfonate)
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Binder (e.g., Polyvinylpyrrolidone)

Filler/Carrier (e.g., Kaolin or diatomaceous earth)

Distilled water

Protocol:

Dry Blending: In a suitable blender, combine the technical-grade Kresoxim-methyl, wetting

agent, dispersing agent, and filler. Blend until a homogenous powder mixture is obtained.

Granulation: Transfer the powder blend to a low-shear granulator. Slowly add a solution of

the binder in water while mixing to form moist granules. The amount of liquid added is critical

to achieve the correct granule consistency.

Extrusion (Optional): The wet mass can be passed through an extruder to form uniform

cylindrical granules.

Drying: Dry the granules in a fluid bed dryer or a conventional oven at a controlled

temperature (e.g., 50-60 °C) until the moisture content is below a specified level (typically <

2%).

Sieving: Sieve the dried granules to obtain the desired particle size fraction.

Characterization of Formulations
The developed formulations should be characterized to ensure they meet the required quality

and performance standards.
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Parameter Method Purpose

Appearance Visual inspection

To check for homogeneity,

phase separation, or

crystallization.

pH pH meter

To ensure the formulation is

within the optimal stability

range for Kresoxim-methyl.

Particle Size Distribution
Laser Diffraction Particle Size

Analyzer

To determine the size of the

suspended particles, which

affects stability and biological

efficacy.

Viscosity (for SC) Rotational Viscometer

To assess the flowability and

physical stability of the

suspension.

Suspensibility CIPAC MT 184

To measure the ability of the

formulation to remain

suspended in water after

dilution.

Wettability (for WG) CIPAC MT 53.3

To measure the time it takes

for the granules to become

completely wetted when added

to water.

Dispersibility (for WG) CIPAC MT 174
To assess the ease with which

the granules disperse in water.

Storage Stability

Accelerated storage at

elevated temperatures (e.g.,

54 °C for 14 days) and long-

term storage at ambient

temperature.

To evaluate the physical and

chemical stability of the

formulation over time.
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The following diagram illustrates the general workflow for the development of a Kresoxim-
methyl formulation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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